Cas no 7404-84-4 ( )
structure
Product Name:
CAS No:7404-84-4
MF:C8H15NO3
MW:173.209602594376
CID:978993
PubChem ID:345493
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 5-nitrooctan-2-one
- 5-nitro-octan-2-one
- AC1L82VR
- NSC403134
- SCHEMBL3411965
- 5-nitro-2-octanone
- DTXSID90323139
- 7404-84-4
- NSC-403134
- AKOS024340655
-
-
- Inchi: 1S/C8H15NO3/c1-3-4-8(9(11)12)6-5-7(2)10/h8H,3-6H2,1-2H3
- InChI Key: PYDLGEHDOLTNOA-UHFFFAOYSA-N
- SMILES: [O-][N+](C(CCC(C)=O)CCC)=O
Computed Properties
- Exact Mass: 173.10525
- Monoisotopic Mass: 173.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Density: 1.013
- Boiling Point: 272.1°C at 760 mmHg
- Flash Point: 115.2°C
- Refractive Index: 1.441
- PSA: 60.21
- LogP: 2.32420
Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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